N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide

• IUPAC Name: 1-(1-adamantyl)-3-(9H-xanthene-9-carbonylamino)urea
• InChI: InChI=1S/C25H27N3O3/c29-23(22-18-5-1-3-7-20(18)31-21-8-4-2-6-19(21)22)27-28-24(30)26-25-12-15-9-16(13-25)11-17(10-15)14-25/h1-8,15-17,22H,9-14H2,(H,27,29)(H2,26,28,30)
• InChI Key: YZBRCTAPPPGISU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)NNC(=O)C4C5=CC=CC=C5OC6=CC=CC=C46
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound belongs to the class of hydrazinecarboxamides and has a unique structure that makes it an interesting molecule to study.

Mechanism of Action

The mechanism of action of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide involves the formation of a complex with the metal ion, resulting in a change in the fluorescence properties of the compound. The complex formation is reversible and can be used for repeated detection of metal ions.
Biochemical and Physiological Effects:
N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide has also been studied for its biochemical and physiological effects. The compound has been shown to have antioxidant properties, which can protect cells from oxidative stress. Additionally, it has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide in lab experiments include its high selectivity and sensitivity towards metal ions, its reversible complex formation, and its potential applications in various fields of research. However, the limitations of using this compound include its high cost and the need for specialized equipment for its detection.

Future Directions

There are many potential future directions for the study of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide. Some of these include:
1. Developing new fluorescent probes based on the structure of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide for the detection of other metal ions.
2. Studying the potential applications of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide in the treatment of inflammatory diseases.
3. Investigating the antioxidant properties of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide and its potential use in the prevention of oxidative stress-related diseases.
4. Exploring the potential applications of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide in the field of catalysis.
5. Studying the effects of N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide on cellular processes and its potential use in drug discovery.
In conclusion, N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide is a unique and interesting compound that has potential applications in various fields of scientific research. Its high selectivity and sensitivity towards metal ions make it a promising tool for metal ion detection, while its antioxidant and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.

Scientific Research Applications

N-1-adamantyl-2-(9H-xanthen-9-ylcarbonyl)hydrazinecarboxamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is its use as a fluorescent probe for detecting metal ions such as copper and iron. The compound has shown excellent selectivity and sensitivity towards these metal ions, making it a promising tool for metal ion detection.